2-Benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol

Catalog No.
S1907631
CAS No.
68133-07-3
M.F
C26H42O13
M. Wt
562.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)pr...

CAS Number

68133-07-3

Product Name

2-Benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol

IUPAC Name

2-benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol

Molecular Formula

C26H42O13

Molecular Weight

562.6 g/mol

InChI

InChI=1S/C8H4O3.C6H10O4.2C6H14O3/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;1-5(7)3-9-4-6(2)8;1-2-6(3-7,4-8)5-9/h1-4H;1-4H2,(H,7,8)(H,9,10);5-8H,3-4H2,1-2H3;7-9H,2-5H2,1H3

InChI Key

OODDSGCGIVJJFS-UHFFFAOYSA-N

SMILES

CCC(CO)(CO)CO.CC(COCC(C)O)O.C1=CC=C2C(=C1)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O

Canonical SMILES

CCC(CO)(CO)CO.CC(COCC(C)O)O.C1=CC=C2C(=C1)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O
  • -Benzofuran-1,3-dione (more commonly known as Phthalic anhydride)
  • -Ethyl-2-(hydroxymethyl)propane-1,3-diol (also known as Trimethylolpropane)
  • Hexanedioic acid (better known as Adipic acid)
  • -(2-hydroxypropoxy)propan-2-ol

While all these chemicals have individual applications in scientific research, there's no current research documented for their combined use.

  • Phthalic anhydride: Primarily used in the production of polyesters () and resins used in coatings, paints, and composites (). Research is also ongoing to explore its potential in flame retardants and pharmaceuticals ().
  • Trimethylolpropane (TMP): A versatile intermediate used in the production of resins, coatings, and elastomers (). Research explores its use in flame retardants and polyurethanes ().
  • Adipic acid: A building block for various nylons and polyurethanes widely used in textiles, carpets, and engineering plastics (). Research is focused on developing new applications in biodegradable polymers ().
  • 1-(2-hydroxypropoxy)propan-2-ol: Less commonly used compared to the others. Research suggests potential applications in lubricants, personal care products, and solvents due to its hygroscopic (water-absorbing) properties ().

The compound 2-Benzofuran-1,3-dione; 2-ethyl-2-(hydroxymethyl)propane-1,3-diol; hexanedioic acid; 1-(2-hydroxypropoxy)propan-2-ol is a complex organic molecule that consists of multiple functional groups, making it of interest in various fields such as organic chemistry and pharmaceuticals. The primary components of this compound include:

  • 2-Benzofuran-1,3-dione: Also known as phthalic anhydride, it is a bicyclic compound with a molecular formula of C8H4O3C_8H_4O_3. It is characterized by its white crystalline appearance and is used as an intermediate in the synthesis of various chemicals, including plasticizers and resins .
  • 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol: A diol compound that serves as a versatile building block in organic synthesis, particularly in the preparation of polymers and surfactants.
  • Hexanedioic acid: Commonly known as adipic acid, this dicarboxylic acid is used primarily in the production of nylon and other synthetic fibers.
  • 1-(2-hydroxypropoxy)propan-2-ol: A glycol ether that functions as a solvent and is often used in formulations for cleaning products and cosmetics.

This compound's unique structure allows it to participate in various

The reactivity of this compound can be attributed to the presence of multiple functional groups. Key reactions include:

  • Esterification: The hydroxyl groups in the diol can react with carboxylic acids (like hexanedioic acid) to form esters.
  • Nucleophilic Substitution: The benzofuran moiety can undergo nucleophilic attacks due to its electrophilic nature, allowing for further functionalization.
  • Condensation Reactions: The diol and carboxylic acid components can participate in condensation reactions to form polymers or oligomers.

These reactions are fundamental in developing derivatives or modifying the compound for specific applications.

Research indicates that derivatives of benzofuran compounds exhibit various biological activities, including:

  • Antioxidant properties: Compounds containing benzofuran structures have shown potential in scavenging free radicals, which may contribute to their protective effects against oxidative stress.
  • Antimicrobial activity: Some benzofuran derivatives display efficacy against certain bacterial strains, suggesting potential applications in pharmaceuticals.
  • Anti-inflammatory effects: Certain modifications of benzofuran compounds have been linked to reduced inflammation in biological models.

Synthesis methods for this compound can involve several approaches:

  • Multi-step Synthesis: Starting from simple precursors like phthalic anhydride and ethylene glycol derivatives, multi-step reactions can yield the target compound through controlled conditions.
  • One-pot Reactions: Utilizing catalysts and specific reaction conditions may allow for the simultaneous formation of multiple components within the compound.
  • Modification of Existing Compounds: Existing derivatives can be modified through various
Phthalic AnhydrideBicyclic structure; precursor for polyestersPlasticizers, resinsAdipic AcidDicarboxylic acid; used in nylon synthesisSynthetic fibersPropylene GlycolDiol; versatile solventFood additives, pharmaceuticals4-Hydroxybenzoic AcidAromatic compound; preservativeCosmetics, food preservation

Uniqueness

The uniqueness of the target compound lies in its combination of multiple functional groups that allow for diverse reactivity and potential applications across various fields. Its ability to serve as both a building block for polymers and a candidate for pharmaceutical development sets it apart from simpler analogs like phthalic anhydride or adipic acid.

: Investigating how derivatives influence drug metabolism or efficacy can provide insights into their pharmacological potential.
  • Chemical Compatibility Studies: Understanding how this compound interacts with other materials (e.g., plastics or metals) helps assess its utility in industrial applications.
  • Toxicological Assessments: Evaluating potential toxic effects when interacting with biological systems is crucial for safe application in pharmaceuticals or consumer products.
  • General Manufacturing Information

    Hexanedioic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,3-isobenzofurandione and 1,1'-oxybis[2-propanol]: ACTIVE
    XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).

    Dates

    Modify: 2024-04-15

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